Cas no 24356-94-3 (Algestone acetophenide)

• Product Name: Algestone acetophenide
• CAS No: 24356-94-3
• MF: C₂₉H₃₆O₄
• MW: 448.593749046326
• MDL: MFCD00056835
• CID: 52502
• PubChem ID: 5284538
• Update Time: 2025-05-25

Algestone acetophenide Chemical and Physical Properties

Names and Identifiers

• Algestone acetophenide
• (16alpha(R))-16,17-((1-Phenylethylidene)bis(oxy))-pregn-4-ene-3,20-dione
• Dihydroxyprogesterone acetophenide
• Algestone acetophonide
• alphasoneacetophenide
• bovitrol
• deladroxone
• droxone
• Neolutin Depositum
• p-dhp
• Benzoprogesterone
• 16alpha,17-((R)-1-Phenylethylidendioxy-4-pregnen-3,20-dion
• SO-15101
• Pregn-4-ene-3,20-dione, 16,17-((1-phenylethylidene)bis(oxy))-, (16alpha(R))-
• OL7KC2O3OT
• 16alpha,17alpha-Dihydroxyprogesterone acetophenone
• ALGESTONE ACETOPHENIDE [MART.]
• SQ-15101
• 16alpha,17-[(1R)-1-phenylethane-1,1-diyldioxy]pregn-4-ene-3,20-dione
• AKOS032960373
• SCHEMBL282250
• algestone-acetophenide
• (1R,2S,4R,6R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• Alphasone acetophenide
• CHEBI:49327
• NS00027632
• ALGESTONE ACETOPHENIDE [MI]
• (4aR,4bS,6aS,6bS,8R,9aR,10aS,10bR)-6b-acetyl-4a,6a,8-trimethyl-8-phenyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• 24356-94-3
• SQ 15,101
• CHEMBL3989742
• (R)-16alpha,17-((1-Phenylethylidene)dioxy)pregn-4-ene-3,20-dione
• Pregn-4-ene-3,20-dione, 16-alpha,17-dihydroxy-, cyclic acetal with acetophenone, (R)-
• Pregn-4-ene-3,20-dione, 16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-,(16a)-
• SO 15,101
• Algestone acetophenide [USAN]
• EINECS 246-195-8
• PREGN-4-ENE-3,20-DIONE, 16,17-((1-PHENYLETHYLIDENE)BIS(OXY))-, (16.ALPHA.(R))-
• DTXSID1022891
• 16-alpha,17-alpha-Dihydroxyprogesterone acetophenide
• ALGESTONE ACETOPHENIDE [WHO-DD]
• NSC 759863
• UNII-OL7KC2O3OT
• (R)-16alpha,17-Dihydroxypregn-4-ene-3,20-dione cyclic acetal with acetophenone
• Algeston acetofenid
• Q4724192
• SQ 15101
• 16-alpha,17-Dihydroxypregn-4-ene-3,20-dione cyclic acetal with acetophenone
• Algesterone acetophenide
• NSC-759863
• Acetophenide, Dihydroxyprogesterone
• ALGESTONE ACETOPHENIDE (MART.)
• Acetophenide, Algestone
• Acetophenide, Alphasone
• DTXCID902891
• Deladroxone (TN)
• (R)-16.ALPHA.,17-DIHYDROXYPREGN-4-ENE-3,20-DIONE CYCLIC ACETAL WITH ACETOPHENONE
• GLXC-20124
• Algestone acetophenide (USAN)
• (1R,2S,4R,6R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo(10.8.0.02,9.04,8.013,18)icos-17-en-16-one
• 16alpha,17-((1R)-1-phenylethane-1,1-diyldioxy)pregn-4-ene-3,20-dione

• MDL： MFCD00056835
• Inchi： 1S/C29H36O4/c1-18(30)29-25(32-28(4,33-29)19-8-6-5-7-9-19)17-24-22-11-10-20-16-21(31)12-14-26(20,2)23(22)13-15-27(24,29)3/h5-9,16,22-25H,10-15,17H2,1-4H3/t22-,23+,24+,25-,26+,27+,28-,29-/m1/s1
• InChI Key： AHBKIEXBQNRDNL-FVCOMRFXSA-N
• SMILES： O1[C@@](C2C=CC=CC=2)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(CC[C@]5(C)[C@H]4CC[C@]3(C)[C@]12C(C)=O)=O

Computed Properties

• Exact Mass: 448.26100
• Monoisotopic Mass: 448.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0455 (rough estimate)
• Melting Point: 146-153°C
• Boiling Point: 477.29°C (rough estimate)
• Refractive Index: 1.4800 (estimate)
• PSA: 52.60000
• LogP: 5.74430
• Specific Rotation: +49.0° - +53.0° (c=1, CHCl3)

Algestone acetophenide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Algestone acetophenide

Comprehensive Overview of Algestone Acetophenide (CAS No. 24356-94-3): Properties, Applications, and Modern Relevance

Algestone acetophenide (CAS No. 24356-94-3) is a synthetic progestogen steroid derivative with significant pharmacological applications. Known for its prolonged action, this compound is chemically classified as a 17α-hydroxyprogesterone derivative, featuring an acetophenide group that enhances its stability and bioavailability. Its molecular formula is C₃₀H₃₈O₄, and it exhibits unique steroidal properties that make it valuable in hormonal therapies and contraceptive formulations.

The compound’s long-acting progestational activity has made it a subject of interest in reproductive health research. Clinically, Algestone acetophenide is often combined with estrogens like estradiol enanthate to create injectable contraceptives, offering extended efficacy with fewer administrations. This aligns with current trends in patient-centric healthcare, where convenience and adherence are prioritized. Users frequently search for terms like "long-acting contraceptives" or "progestogen side effects," reflecting growing public interest in sustainable family planning solutions.

From a chemical perspective, Algestone acetophenide’s crystalline structure and lipophilic nature contribute to its slow release profile. Its metabolic stability ensures prolonged therapeutic effects, reducing dosing frequency—a key advantage in chronic treatments. Researchers are also exploring its potential in hormone replacement therapy (HRT), particularly for conditions like endometriosis, where its anti-proliferative effects may offer benefits. SEO-optimized queries such as "steroid pharmacokinetics" or "HRT alternatives" highlight the compound’s relevance in modern medicine.

In pharmaceutical formulations, Algestone acetophenide is typically administered via intramuscular injection due to its low water solubility. This delivery method aligns with the rising demand for non-oral drug administration, a topic gaining traction in forums discussing "injectable vs. oral medications." The compound’s compatibility with oily vehicles further enhances its suitability for depot injections, a feature often highlighted in drug delivery system research.

Safety and regulatory aspects of Algestone acetophenide are well-documented, with studies confirming its predictable pharmacokinetics and manageable side-effect profile. Common user concerns, such as "progestogen safety during lactation" or "impact on bone density," are addressed in clinical guidelines, underscoring the need for clear, science-backed communication. The compound’s approval in multiple jurisdictions reflects its established role in women’s health.

Emerging trends in personalized medicine and biodegradable drug carriers have sparked renewed interest in Algestone acetophenide as a model compound for sustained-release technologies. Innovations like microsphere encapsulation could further optimize its therapeutic window, addressing search queries like "advanced steroid delivery systems." Such developments position the compound at the intersection of tradition and innovation in pharmacology.

In summary, Algestone acetophenide (CAS No. 24356-94-3) remains a cornerstone in hormonal therapy due to its extended duration of action and versatile applications. As healthcare evolves toward precision and convenience, this compound continues to inspire research and meet patient needs, validated by its enduring presence in clinical practice and scientific discourse.